Cas no 921526-03-6 (2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide)

• Product Name: 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide
• CAS No: 921526-03-6
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6173742
• PubChem ID: 18571084
• Update Time: 2025-07-01

2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide
• F2258-0520
• 2-(5-(hydroxymethyl)-2-((naphthalen-1-ylmethyl)thio)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide
• AKOS024632413
• 2-[5-(hydroxymethyl)-2-{[(naphthalen-1-yl)methyl]sulfanyl}-1H-imidazol-1-yl]-N-(2-methoxyethyl)acetamide
• 2-[5-(hydroxymethyl)-2-(naphthalen-1-ylmethylsulfanyl)imidazol-1-yl]-N-(2-methoxyethyl)acetamide
• 921526-03-6

• Inchi： 1S/C20H23N3O3S/c1-26-10-9-21-19(25)12-23-17(13-24)11-22-20(23)27-14-16-7-4-6-15-5-2-3-8-18(15)16/h2-8,11,24H,9-10,12-14H2,1H3,(H,21,25)
• InChI Key： DNGLLPPACHEUIC-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CC2C=CC=CC1=2)C1=NC=C(CO)N1CC(NCCOC)=O

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide

Comprehensive Analysis of 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide (CAS No. 921526-03-6)

The compound 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide (CAS No. 921526-03-6) is a highly specialized chemical entity with a unique molecular structure. This imidazole-derived compound features a naphthalene moiety and a methoxyethyl group, making it a subject of interest in pharmaceutical and biochemical research. Its complex structure suggests potential applications in enzyme inhibition and receptor modulation, aligning with current trends in targeted drug discovery.

Recent advancements in computational chemistry and AI-driven drug design have heightened interest in compounds like 921526-03-6. Researchers are exploring its molecular docking potential with proteins involved in inflammatory pathways, a hot topic in autoimmune disease research. The hydroxymethyl and methylsulfanyl functional groups may contribute to its bioavailability, a critical factor in preclinical development stages.

From a synthetic chemistry perspective, the naphthalen-1-yl ring system in CAS 921526-03-6 offers intriguing possibilities for structure-activity relationship (SAR) studies. This aligns with frequent search queries about "heterocyclic compound optimization" and "small molecule therapeutics." The compound's imidazole core is particularly noteworthy, as this scaffold appears in many FDA-approved drugs, driving organic chemists to investigate novel derivatives.

Analytical characterization of 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide typically involves advanced techniques like LC-MS and NMR spectroscopy. These methods are crucial for verifying the compound's purity, especially given the growing market demand for high-purity research chemicals. The methoxyethyl side chain may influence the compound's logP value, a key parameter in pharmacokinetic predictions.

In the context of green chemistry initiatives, synthetic routes to 921526-03-6 that minimize hazardous byproducts are gaining attention. This responds to increasing searches for "sustainable synthetic methods" and "eco-friendly pharmaceutical intermediates." The compound's sulfur-containing moiety presents both challenges and opportunities for catalytic transformations under mild conditions.

The acetamide functionality in this molecule suggests potential as a hydrogen bond donor/acceptor, relevant to current studies in protein-ligand interactions. Computational models indicate the naphthalene group could participate in π-stacking, a phenomenon frequently investigated in materials science applications. These properties make CAS 921526-03-6 a candidate for interdisciplinary research bridging medicinal chemistry and nanotechnology.

Stability studies of 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide under various pH conditions are of particular interest to formulation scientists. The compound's imidazole nitrogen may confer pH-dependent solubility, addressing common search queries about "pH-sensitive drug delivery." Such characteristics are valuable for developing controlled-release formulations, a rapidly growing segment in pharmaceutical technology.

Patent literature reveals growing intellectual property activity around imidazole-based compounds similar to 921526-03-6, particularly in areas of kinase inhibition. This correlates with trending searches for "new cancer drug targets" and "signal transduction inhibitors." The precise methylsulfanyl positioning in this molecule may offer selectivity advantages in enzyme inhibition profiles.

From a regulatory standpoint, CAS 921526-03-6 requires careful handling as a research-grade chemical, though it doesn't fall under restricted categories. Quality control measures emphasize HPLC purity verification, responding to industry demands for well-characterized reference standards. The compound's chiral centers (if present) would necessitate enantiomeric separation studies, another hot topic in asymmetric synthesis discussions.

Future research directions for 2-5-(hydroxymethyl)-2-{(naphthalen-1-yl)methylsulfanyl}-1H-imidazol-1-yl-N-(2-methoxyethyl)acetamide may explore its potential in photodynamic therapy applications, given the naphthalene group's light-absorbing properties. This aligns with increasing interest in "non-invasive treatment modalities" across scientific databases. The compound's modular structure also makes it suitable for combinatorial chemistry approaches, addressing the pharmaceutical industry's need for diverse molecular libraries.